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Abstract
N-Desmethylsibutramine, the primary active metabolite of the withdrawn anti-obesity drug

sibutramine, is a potent monoamine reuptake inhibitor. Its pharmacological activity is

intrinsically linked to the therapeutic and toxicological effects observed with its parent

compound. This technical guide provides a comprehensive overview of the toxicological profile

and safety assessment of N-desmethylsibutramine, drawing heavily on data from studies of

sibutramine. It covers mechanism of action, pharmacokinetics, and key toxicological endpoints

including cardiovascular toxicity, hepatotoxicity, and genotoxicity. This document is intended to

serve as a resource for researchers, scientists, and drug development professionals involved in

the study of pharmacologically active compounds and their metabolites.

Introduction
N-Desmethylsibutramine (also known as norsibutramine) is the more pharmacologically

potent N-demethylated metabolite of sibutramine.[1][2] Sibutramine was formerly marketed as

an appetite suppressant for the management of obesity but was withdrawn from the market in

many countries in 2010 due to an increased risk of serious cardiovascular events.[3][4] N-
Desmethylsibutramine, along with its parent compound, has been identified as an undeclared

adulterant in some herbal weight-loss supplements, posing a significant public health risk.[4][5]
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[6] A thorough understanding of its toxicological profile is therefore critical for regulatory

assessment and for ensuring consumer safety.

Mechanism of Action
N-Desmethylsibutramine exerts its pharmacological effects primarily by inhibiting the

reuptake of norepinephrine (NE) and serotonin (5-HT) at the synaptic cleft.[7] It has a lesser

effect on dopamine reuptake.[8] This inhibition leads to increased levels of these

neurotransmitters in the brain, which is thought to enhance satiety and reduce appetite.[1][8] N-
Desmethylsibutramine is a more potent monoamine reuptake inhibitor than sibutramine itself.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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